3-(4-Bromophenyl)-5-[(dimethylamino)methylene]-4-oxo-1,3-thiazolan-1-ium-1-olate

• IUPAC Name: (5E)-3-(4-bromophenyl)-5-(dimethylaminomethylidene)-1-oxo-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H13BrN2O2S/c1-14(2)7-11-12(16)15(8-18(11)17)10-5-3-9(13)4-6-10/h3-7H,8H2,1-2H3/b11-7+
• InChI Key: IEVLHWMAPWXHCT-YRNVUSSQSA-N
• Canonical SMILES: CN(C)C=C1C(=O)N(CS1=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: CN(C)/C=C/1\C(=O)N(CS1=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H13BrN2O2S
• Molecular Weight: 329.21 g/mol

Description

3-(4-Bromophenyl)-5-[(dimethylamino)methylene]-4-oxo-1,3-thiazolan-1-ium-1-olate, also known as DBTO, is a synthetic compound that has been studied for its potential applications in scientific research. DBTO is a small molecule that is composed of two aromatic rings and a thiazole ring, and its chemical structure has been extensively studied in the past few decades. DBTO has been used in a variety of scientific applications, such as in the study of drug metabolism, protein-protein interactions, and enzymatic reactions.

Scientific Research Applications

Synthesis and Antioxidant Activity

New compounds including derivatives similar to 3-(4-Bromophenyl)-5-[(dimethylamino)methylene]-4-oxo-1,3-thiazolan-1-ium-1-olate have been prepared using Buchwald-Hartwig cross-coupling. These compounds demonstrated significant antioxidant properties, evaluated through methods like scavenging effect on radicals and inhibition of lipid peroxidation (Queiroz et al., 2007).

Photochemical Properties for Photodynamic Therapy

A study on zinc phthalocyanine derivatives, structurally related to 3-(4-Bromophenyl)-5-[(dimethylamino)methylene]-4-oxo-1,3-thiazolan-1-ium-1-olate, revealed their potential in photodynamic therapy for cancer treatment due to their efficient photochemical properties (Pişkin et al., 2020).

Antimicrobial Applications

Compounds with structural similarities to 3-(4-Bromophenyl)-5-[(dimethylamino)methylene]-4-oxo-1,3-thiazolan-1-ium-1-olate have been synthesized and shown promising antimicrobial properties in studies. These novel compounds have potential applications in combating various bacterial and fungal infections (Kheder & Mabkhot, 2012).

Carbonyl Allylation and Organic Synthesis

In organic synthesis, related compounds are used in the γ-syn-selective carbonyl allylation process. This method aids in the formation of syn-2-methyl-3-buten-1-ols, a significant step in the synthesis of various organic compounds (Masuyama et al., 1996).

Synthesis of Heterocyclic Systems

In the field of heterocyclic chemistry, derivatives of 3-(4-Bromophenyl)-5-[(dimethylamino)methylene]-4-oxo-1,3-thiazolan-1-ium-1-olate are used in the synthesis of various heterocyclic systems. These systems have numerous applications in medicinal chemistry and materials science (Tverdokhlebov et al., 2003).